4-(2-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide

• IUPAC Name: 4-(2-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide
• InChI: InChI=1S/C12H18ClN3O2S/c1-14(2)19(17,18)16-9-7-15(8-10-16)12-6-4-3-5-11(12)13/h3-6H,7-10H2,1-2H3
• InChI Key: YYYOQLQCRNDGMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)C2=CC=CC=C2Cl
• Molecular Formula: C12H18ClN3O2S
• Molecular Weight: 303.81 g/mol

Description

4-(2-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide, also known as CPDS, is a sulfonamide compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. CPDS is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

Target of Action

Similar compounds like organophosphates are known to inhibit the acetylcholinesterase enzyme . Acetylcholinesterase plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine, which is essential for transmitting signals in the nervous system.

Mode of Action

If we consider the action of similar compounds, they work by inhibiting the acetylcholinesterase enzyme . This inhibition prevents the breakdown of acetylcholine, leading to an accumulation of this neurotransmitter. The excess acetylcholine can cause continuous stimulation of the muscles, glands, and central nervous system.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and the development of new synthesis methods or derivatives.